Cas no 22170-11-2 ((2r)-tetrahydro-2-furancarbaldehyde)

• Product Name: (2r)-tetrahydro-2-furancarbaldehyde
• CAS No: 22170-11-2
• MF: C₅H₈O₂
• MW: 100.115821838379
• CID: 1411623
• PubChem ID: 12664773
• Update Time: 2025-04-20

(2r)-tetrahydro-2-furancarbaldehyde Chemical and Physical Properties

Names and Identifiers

• (R)-tetrahydrofuran-2-carbaldehyde
• (R)-Tetrahydrofuran-2-carbonitrilepurum
• (2R)-tetrahydrofuran-2-carbonitrile
• (R)-2-cyanotetrahydrofuran
• (R)-2-formyltetrahydrofuran
• (R)-tetrahydrofuran-2-carboxaldehyde
• (R)-Tetrahydrofurfurylnitrile, (R)-Tetrahydrofuroic nitrile
• (R)-tetrahydrofuran-2-carbonitrile
• (R)-2-tetrahydrofuran nitrile
• R-tetrahydrofuran-2-carboxaldehyde
• sumofenantiomersgc
• (R)-(tetrahydrofuran-2-yl)carbonitrile
• (R)-TETRAHYDROFURAN-2-CARBONITRILE PURUM (SUM OF ENANTIOMERS GC)
• (2R)-Tetrahydro-2-furancarbaldehyde
• (2R)-tetrahydro-2-Furancarboxaldehyde
• (R)-TET
• 22170-11-2
• SCHEMBL873523
• (2R)-oxolane-2-carbaldehyde
• (2R)-tetrahydrofuran-2-carbaldehyde
• (2r)-tetrahydro-2-furancarbaldehyde

• Inchi： 1S/C5H8O2/c6-4-5-2-1-3-7-5/h4-5H,1-3H2/t5-/m1/s1
• InChI Key： BBNYLDSWVXSNOQ-RXMQYKEDSA-N
• SMILES： O1CCC[C@@H]1C=O

Computed Properties

• Exact Mass: 100.05244
• Monoisotopic Mass: 100.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 70.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3